Ethyl 5-(m-tolyl)isoxazole-3-carboxylate

• IUPAC Name: ethyl 5-(3-methylphenyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C13H13NO3/c1-3-16-13(15)11-8-12(17-14-11)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3
• InChI Key: JHFSORPOVYRMJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=CC=CC(=C2)C
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID90629704
• Molecular Weight: 231.25 g/mol
• CAS No.: 893638-47-6

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One notable method is the palladium hydrogenation of ethyl 5-(benzoyloxymethyl)isoxazole-3-carboxylate . The presence of two reducible sites in the molecule—the benzylic-like position and the isoxazole N–O bond—creates a possible competition. Under the applied conditions, ethyl (Z)-2-amino-4-oxo-2-pentanoate is obtained as the sole product. This process involves deoxygenation to the 5-methylisoxazole derivative followed by reductive opening of the isoxazole ring.

Physical And Chemical Properties Analysis

• Melting Point : Approximately 27–31°C.

Scientific Research Applications

Lateral Lithiation

Ethyl 5-(m-tolyl)isoxazole-3-carboxylate and its derivatives have been explored in the process of lateral lithiation. For instance, ethyl 4-acetyl-5-methyl-3-isoxazolyl carboxylate, a similar compound, demonstrates a clean lithiation at the C-5 methyl group. This process is directed by 5,5-dimethyl-1,3-dioxanyl and results in the selective transformation of the 4-acetyl isoxazole derivatives (Zhou & Natale, 1998).

Corrosion Inhibition

Compounds structurally related to this compound have been investigated as corrosion inhibitors. For instance, ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, a derivative, has been found to exhibit significant corrosion inhibition properties on mild steel, which is useful for industrial processes (Dohare et al., 2017).

Synthesis of Hydroxybenzaldehyde Derivatives

This compound and similar compounds have been utilized in the synthesis of hydroxybenzaldehyde derivatives. This process typically starts from 3-hydroxyiminomethyl-5-phenyl(p-tolyl)isoxazoles and involves several steps, including esterification and condensation reactions, to produce Schiff bases (Potkin et al., 2012).

Chiral Compound Synthesis

The synthesis of chiral 2-aminoalkyloxazole-5-carboxylates from isoxazol-5(2H)-ones is another application. Ethyl 5-oxo-2,5-dihydroisoxazole-4-carboxylates, closely related to the compound , have been used in this synthesis process, involving N-acylation and photochemical reactions (Cox et al., 2003).